2,6-Dichloro-3-(tributylstannyl)pyrazine
Overview
Description
2,6-Dichloro-3-(tributylstannyl)pyrazine is a specialized reagent primarily used in the synthesis of pharmaceutical compounds . It features prominently in the creation of chemotherapy drugs designed to treat various forms of cancer, enhancing their potency and efficacy .
Synthesis Analysis
The synthesis of 2,6-Dichloro-3-(tributylstannyl)pyrazine involves a microwave-assisted synthesis of substituted pyranones by palladium-catalyzed cross-coupling of arylstannanes with pyranyl triflates .Molecular Structure Analysis
The molecular formula of 2,6-Dichloro-3-(tributylstannyl)pyrazine is C16H28Cl2N2Sn . The InChI code is 1S/C4HCl2N2.3C4H9.Sn/c5-3-1-7-2-4(6)8-3;31-3-4-2;/h1H;31,3-4H2,2H3 .Physical And Chemical Properties Analysis
2,6-Dichloro-3-(tributylstannyl)pyrazine has a molecular weight of 438.03 . It is a liquid at room temperature . The density is 1.260 g/mL at 25 °C .Scientific Research Applications
Organic Synthesis Cross-Coupling Reactions
2,6-Dichloro-3-(tributylstannyl)pyrazine is utilized in organic synthesis, particularly in cross-coupling reactions. It serves as a stannane reagent for palladium-catalyzed cross-coupling processes, which are pivotal in constructing complex organic molecules. This compound is especially valuable in synthesizing substituted pyranones, which are significant in various chemical syntheses .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used in the microwave-assisted synthesis of substituted pyranones .
Mode of Action
The mode of action of 2,6-Dichloro-3-(tributylstannyl)pyrazine involves its use in palladium-catalyzed cross-coupling reactions . In these reactions, the tributylstannyl group acts as a nucleophile, reacting with electrophiles to form new carbon-carbon bonds.
Biochemical Pathways
Its role in the synthesis of substituted pyranones suggests it may influence pathways involving these compounds .
Result of Action
Its known use in the synthesis of substituted pyranones suggests it may play a role in reactions involving these compounds .
properties
IUPAC Name |
tributyl-(3,5-dichloropyrazin-2-yl)stannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HCl2N2.3C4H9.Sn/c5-3-1-7-2-4(6)8-3;3*1-3-4-2;/h1H;3*1,3-4H2,2H3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJOQAXKEUUCPAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=NC=C(N=C1Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28Cl2N2Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90376862 |
Source
|
| Record name | 2,6-Dichloro-3-(tributylstannyl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90376862 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
438.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-3-(tributylstannyl)pyrazine | |
CAS RN |
446285-70-7 |
Source
|
| Record name | 2,6-Dichloro-3-(tributylstannyl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90376862 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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